Cas no 1339348-64-9 (3-Bromo-1-(4-methoxyphenyl)piperidin-2-one)

• Product Name: 3-Bromo-1-(4-methoxyphenyl)piperidin-2-one
• CAS No: 1339348-64-9
• MF: C₁₂H₁₄BrNO₂
• MW: 284.149062633514
• CID: 6349971
• PubChem ID: 64210938
• Update Time: 2025-05-26

3-Bromo-1-(4-methoxyphenyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS013531462
• 3-bromo-1-(4-methoxyphenyl)piperidin-2-one
• CS-0257722
• 1339348-64-9
• EN300-6762421
• 3-Bromo-1-(4-methoxyphenyl)piperidin-2-one

• Inchi： 1S/C12H14BrNO2/c1-16-10-6-4-9(5-7-10)14-8-2-3-11(13)12(14)15/h4-7,11H,2-3,8H2,1H3
• InChI Key： ADDRTFSRBNLONX-UHFFFAOYSA-N
• SMILES： BrC1C(N(C2C=CC(=CC=2)OC)CCC1)=O

Computed Properties

• Exact Mass: 283.02079g/mol
• Monoisotopic Mass: 283.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-Bromo-1-(4-methoxyphenyl)piperidin-2-one

3-Bromo-1-(4-methoxyphenyl)piperidin-2-one: A Comprehensive Overview

3-Bromo-1-(4-methoxyphenyl)piperidin-2-one (CAS No. 1339348-64-9) is a complex organic compound with significant potential in various fields, particularly in pharmaceutical research and chemical synthesis. This compound belongs to the class of piperidinones, which are known for their versatile applications in drug design and development. The structure of 3-bromo-1-(4-methoxyphenyl)piperidin-2-one consists of a piperidine ring fused with a ketone group, substituted with a bromine atom at the 3-position and a methoxyphenyl group at the 1-position. These substituents contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of piperidinone derivatives in medicinal chemistry, particularly as scaffolds for designing bioactive molecules. The presence of the bromine atom in 3-bromo-1-(4-methoxyphenyl)piperidin-2-one introduces electrophilic reactivity, making it a valuable intermediate for further functionalization. Additionally, the methoxyphenyl group enhances the compound's lipophilicity and potentially improves its pharmacokinetic properties. These features make 3-bromo-1-(4-methoxyphenyl)piperidin-2-one an attractive candidate for exploring its role in drug discovery.

The synthesis of 3-bromo-1-(4-methoxyphenyl)piperidin-2-one typically involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and oxidation processes. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for downstream applications. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of piperidinone frameworks, including this compound.

From a biological standpoint, 3-bromo-1-(4-methoxyphenyl)piperidin-2-one has shown promising activity in preliminary assays targeting various disease states. Its ability to modulate enzyme activity or interact with specific receptors makes it a valuable tool for studying molecular mechanisms in health and disease. Recent findings suggest that this compound may exhibit anti-inflammatory or anti-cancer properties, although further investigations are required to confirm these effects.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the identity and purity of 3-bromo-1-(4-methoxyphenyl)piperidin-2-one. These methods provide detailed insights into the compound's molecular structure, ensuring its quality for both academic and industrial applications.

Looking ahead, the development of novel derivatives based on 3-bromo-1-(4-methoxyphenyl)piperidin-2-one holds great promise for advancing therapeutic interventions. By leveraging computational chemistry tools and high-throughput screening technologies, researchers can explore its potential as a lead compound for drug development. Furthermore, understanding its pharmacokinetics and toxicity profiles will be crucial for determining its suitability as a clinical candidate.

In conclusion, 3-bromo-1-(4-methoxyphenyl)piperidin-2-one (CAS No. 1339348-64-9) stands out as a versatile compound with significant potential in pharmaceutical research. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable asset for exploring new therapeutic avenues. As research continues to unfold, this compound is expected to contribute meaningfully to the development of innovative medicines addressing unmet medical needs.